Cas no 141677-53-4 (Cholestane-3,6-diol,bis(hydrogen sulfate), disodium salt, (3b,5a,6a)- (9CI))

• Product Name: Cholestane-3,6-diol,bis(hydrogen sulfate), disodium salt, (3b,5a,6a)- (9CI)
• CAS No: 141677-53-4
• MF: C₂₇H₄₆Na₂O₈S₂
• MW: 608.758888721466
• CID: 146326
• PubChem ID: 197454
• Update Time: 2025-04-19

Cholestane-3,6-diol,bis(hydrogen sulfate), disodium salt, (3b,5a,6a)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Cholestane-3,6-diol,bis(hydrogen sulfate), disodium salt, (3b,5a,6a)- (9CI)
• 5alpha-Cholestan-3beta,6alpha-diyl disulfate
• Cholest-3,6-di-SO4
• Cholestan-3,6-diyl disulfate
• Cholestan-3,6-diyl disulfate, disodium salt
• disodium (3beta,5alpha,6alpha)-cholestane-3,6-diyl disulfate
• disodium;[(3S,5S,6S,8S,9S,10R,13R,14S,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-3-sulfonatooxy-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-6-yl] sulfate
• DTXSID10931159
• Disodium cholestane-3,6-diyl disulfate
• 141677-53-4

• Inchi： 1S/C27H48O8S2.2Na/c1-17(2)7-6-8-18(3)21-9-10-22-20-16-25(35-37(31,32)33)24-15-19(34-36(28,29)30)11-13-27(24,5)23(20)12-14-26(21,22)4;;/h17-25H,6-16H2,1-5H3,(H,28,29,30)(H,31,32,33);;/q;2*+1/p-2/t18-,19+,20+,21-,22+,23+,24-,25+,26-,27-;;/m1../s1
• InChI Key： LSZOEUUICRWOTO-JFEUVQKDSA-L
• SMILES： S(=O)(=O)([O-])O[C@H]1C[C@@H]2[C@H](CC[C@]3(C)[C@@H]([C@H](C)CCCC(C)C)CC[C@H]32)[C@@]2(C)CC[C@@H](C[C@@H]21)OS(=O)(=O)[O-].[Na+].[Na+]

Computed Properties

• Exact Mass: 546.26868
• Monoisotopic Mass: 608.24294933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 39
• Rotatable Bond Count: 7
• Complexity: 989
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 150Ų

Experimental Properties

• PSA: 95.97